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Cat. No.: B12777529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Laureth-1 phosphate is the ester of Laureth-1 and phosphoric acid.[1] It belongs to the class

of alkyl ethoxy phosphate surfactants and finds application in various industries. This guide

provides a detailed overview of its chemical structure, synthesis methodologies, and relevant

experimental protocols. Quantitative data is presented in tabular format for clarity, and a visual

representation of the synthesis workflow is provided using the DOT language.

Chemical Structure
Laureth-1 phosphate is a complex mixture of esters, but its primary component has a well-

defined structure.[1] The "Laureth-1" portion refers to a lauryl alcohol (dodecanol) molecule that

has been ethoxylated with an average of one ethylene oxide unit. This is then phosphorylated

to form the phosphate ester.

Molecular Formula: C14H31O5P[2][3][4]

IUPAC Name: 2-dodecoxyethyl dihydrogen phosphate[3]

SMILES: CCCCCCCCCCCCOCCOP(=O)(O)O[2][4]

InChIKey: JUFHABKBWMZXKL-UHFFFAOYSA-N[2][3][4]
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Molecular Weight: 310.37 g/mol [2][3]

The structure consists of a hydrophobic 12-carbon lauryl tail, a short hydrophilic ethylene oxide

linker, and a terminal hydrophilic phosphate group. This amphiphilic nature imparts its

surfactant properties.

Synthesis of Laureth-1 Phosphate
The synthesis of Laureth-1 phosphate, and alkyl ethoxy phosphates in general, is typically

achieved through the phosphorylation of the corresponding alcohol ethoxylate (Laureth-1).

Several phosphating agents can be employed, with the choice of agent and reaction conditions

influencing the ratio of monoalkyl to dialkyl phosphate esters in the final product.[5][6]

Common phosphating agents include:

Phosphorus pentoxide (P₂O₅)[7][8]

Polyphosphoric acid (PPA)[5][6]

Phosphorus oxychloride (POCl₃)[6]

The reaction with phosphorus pentoxide is a common industrial method.[7] It involves the

reaction of the fatty alcohol ethoxylate with P₂O₅ followed by hydrolysis of the resulting

phosphate intermediates.

General Reaction Scheme (using P₂O₅)
Phosphorylation: 3 R-OH + P₂O₅ → (RO)₂P(O)OH + ROP(O)(OH)₂

Hydrolysis: The intermediates are hydrolyzed to yield the final mono- and di-phosphate

esters.

Where R represents the C₁₂H₂₅(OCH₂CH₂)₁- group.

Quantitative Data on Synthesis
The following table summarizes typical reaction conditions and outcomes for the synthesis of

alkyl phosphates, which are analogous to Laureth-1 phosphate synthesis.
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Parameter Value Reference

Phosphating Agent Phosphorus Pentoxide (P₂O₅) [8]

Starting Alcohol Lauryl Alcohol [8]

Mole Ratio (Alcohol:P₂O₅) 2.0 [8]

Reaction Temperature 80°C [8]

Reaction Time 4 hours [8]

Hydrolysis Temperature 70°C [8]

Hydrolysis Time 2 hours [8]

Product Composition

Monododecyl Phosphate 66.12% [8]

Didodecyl Phosphate 24.60% [8]

Phosphoric Acid 9.28% [8]

Experimental Protocols
This section provides a detailed, generalized protocol for the laboratory-scale synthesis of

Laureth-1 phosphate using phosphorus pentoxide as the phosphating agent. This protocol is

based on established methods for the phosphorylation of fatty alcohols.[7][8]

Materials and Equipment
Reactants:

Laureth-1 (2-(dodecyloxy)ethanol)

Phosphorus pentoxide (P₂O₅)

Anhydrous non-polar solvent (e.g., toluene or machine oil as a dispersant)[8]

Deionized water
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Equipment:

Three-neck round-bottom flask

Mechanical stirrer

Heating mantle with temperature controller

Condenser

Dropping funnel

Nitrogen inlet

Synthesis Procedure
Setup: Assemble the reaction apparatus under a nitrogen atmosphere to maintain anhydrous

conditions.

Dispersion of P₂O₅: To the reaction flask, add the anhydrous solvent (if used) and

phosphorus pentoxide. Stir the mixture to create a uniform dispersion.[8]

Addition of Laureth-1: Slowly add Laureth-1 to the P₂O₅ dispersion via the dropping funnel

over a period of 1-2 hours. Maintain vigorous stirring to ensure proper mixing and to control

the exothermic reaction.

Phosphorylation Reaction: After the addition is complete, heat the reaction mixture to 70-

90°C and maintain this temperature for 4-6 hours.[5][8] Monitor the reaction progress by

techniques such as ³¹P-NMR or titration.

Hydrolysis: Cool the reaction mixture to 60-70°C. Slowly and carefully add a stoichiometric

amount of deionized water to hydrolyze the pyrophosphate intermediates to

orthophosphates. An exotherm will be observed. Maintain the temperature for an additional

1-2 hours to ensure complete hydrolysis.[8]

Workup: The resulting product is a mixture of mono- and di-phosphate esters and can be

used as is or purified further by techniques such as extraction or chromatography if a specific
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ester is desired. For some applications, a small amount of hydrogen peroxide may be added

to decolorize the product.[5]

Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Laureth-1 phosphate.

Reactants:
- Laureth-1

- Phosphorus Pentoxide (P₂O₅)
- Anhydrous Solvent

Reaction Vessel
(N₂ Atmosphere)

Charge Phosphorylation
(70-90°C, 4-6h)

Heat & Stir Hydrolysis
(60-70°C, 1-2h)

Add H₂O
Final Product:

- Laureth-1 Mono-phosphate
- Laureth-1 Di-phosphate

- Phosphoric Acid

Cool & Isolate

Click to download full resolution via product page

Caption: Synthesis workflow for Laureth-1 phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12777529#laureth-1-phosphate-chemical-structure-and-synthesis
https://www.benchchem.com/product/b12777529#laureth-1-phosphate-chemical-structure-and-synthesis
https://www.benchchem.com/product/b12777529#laureth-1-phosphate-chemical-structure-and-synthesis
https://www.benchchem.com/product/b12777529#laureth-1-phosphate-chemical-structure-and-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12777529?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12777529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

